Cas no 1805726-16-2 (3-(2-Bromopropanoyl)-4-formylmandelic acid)

• Product Name: 3-(2-Bromopropanoyl)-4-formylmandelic acid
• CAS No: 1805726-16-2
• MF: C₁₂H₁₁BrO₅
• MW: 315.116743326187
• CID: 4940791
• Update Time: 2025-06-29

3-(2-Bromopropanoyl)-4-formylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromopropanoyl)-4-formylmandelic acid

• Inchi： 1S/C12H11BrO5/c1-6(13)10(15)9-4-7(11(16)12(17)18)2-3-8(9)5-14/h2-6,11,16H,1H3,(H,17,18)
• InChI Key： LVDKFUMYUBQDAO-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=C(C=O)C=CC(C(C(=O)O)O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 343
• XLogP3: 1.2
• Topological Polar Surface Area: 91.7

Additional information on 3-(2-Bromopropanoyl)-4-formylmandelic acid

Professional Introduction to 3-(2-Bromopropanoyl)-4-formylmandelic Acid (CAS No. 1805726-16-2)

3-(2-Bromopropanoyl)-4-formylmandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With a CAS number of 1805726-16-2, this compound represents a unique structural motif that combines both brominated and formyl functional groups, making it a versatile intermediate in the development of novel therapeutic agents. Its molecular structure, featuring a β-hydroxy acid backbone modified by an acylated side chain, positions it as a valuable building block for synthetic chemists exploring innovative drug designs.

The significance of 3-(2-Bromopropanoyl)-4-formylmandelic acid lies in its potential applications across multiple domains of medicinal chemistry. The presence of both the bromine atom and the formyl group provides distinct reactivity patterns, enabling its use in various synthetic transformations. These include nucleophilic substitution reactions, condensation reactions with amine or alcohol derivatives, and further derivatization to introduce additional functional groups. Such versatility makes it an attractive candidate for the synthesis of complex molecules, particularly in the pursuit of targeted therapies.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate biological pathways associated with diseases such as cancer, inflammation, and metabolic disorders. The structural features of 3-(2-Bromopropanoyl)-4-formylmandelic acid align well with this objective, as they can be leveraged to design molecules that interact with specific protein targets. For instance, the formyl group can serve as a handle for Schiff base formation or condensation reactions with amines, leading to Schiff bases that exhibit inhibitory activity against certain enzymes. Similarly, the bromine substituent can participate in cross-coupling reactions, allowing for further diversification of the molecular framework.

One particularly compelling application area is in the synthesis of protease inhibitors, which are critical for treating viral infections and cancer-related conditions. Proteases play essential roles in biological processes, including viral replication and tumor progression. By incorporating the scaffold of 3-(2-Bromopropanoyl)-4-formylmandelic acid into inhibitor designs, researchers can exploit its structural flexibility to develop molecules that disrupt protease activity. Preliminary studies have shown that derivatives of this compound exhibit promising inhibitory effects against certain proteases, suggesting their potential as lead compounds for further optimization.

The formyl group in particular has been recognized as a key pharmacophore in medicinal chemistry due to its ability to engage in hydrogen bonding interactions and participate in covalent modifications. This feature makes it an ideal moiety for designing probes that can be used to study enzyme mechanisms or for developing affinity chromatography matrices. Additionally, the bromine atom provides a site for selective functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the molecule.

In light of these properties, researchers have been exploring novel synthetic strategies to access derivatives of 3-(2-Bromopropanoyl)-4-formylmandelic acid. One such approach involves the use of flow chemistry techniques to improve reaction efficiency and scalability. Flow systems allow for precise control over reaction conditions, including temperature and solvent selection, which can enhance yield and purity. Furthermore, continuous flow processes are amenable to automation, making them suitable for industrial-scale production.

The pharmaceutical industry has also been keen on exploring green chemistry principles when synthesizing compounds like 3-(2-Bromopropanoyl)-4-formylmandelic acid. This includes minimizing waste generation through catalytic methods and employing renewable feedstocks where possible. Recent advances in biocatalysis have enabled the use of enzymes as catalysts in synthetic transformations, offering an environmentally friendly alternative to traditional chemical methods.

The potential therapeutic applications of derivatives derived from this compound extend beyond protease inhibition. For instance, studies have suggested that modifications based on its scaffold could lead to compounds with anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes or lipoxygenase pathways. These enzymes are involved in producing pro-inflammatory mediators such as prostaglandins and leukotrienes. By designing molecules that selectively inhibit these pathways, it may be possible to develop treatments for conditions like rheumatoid arthritis or inflammatory bowel disease.

The synthesis of complex molecules often requires multi-step sequences involving multiple functional group transformations. The unique reactivity profile provided by 3-(2-Bromopropanoyl)-4-formylmandelic acid makes it an excellent starting material for such sequences due to its dual functionality. For example, one could first introduce an amine group via nucleophilic addition at the formyl carbon followed by bromination at another position on the molecule using appropriate electrophilic reagents like N-bromosuccinimide (NBS). This sequential approach allows chemists to build intricate molecular architectures step-by-step while maintaining high selectivity.

The growing body of research on derivatives derived from this compound underscores its importance as a pharmacological toolkit component rather than just another intermediate chemical entity within organic synthesis workflows alone anymore now increasingly viewed more holistically within broader contexts too now especially concerning drug discovery initiatives worldwide too now more than ever before too indeed!